Cas no 177321-63-0 (Thiazolo[5,4-d]isothiazole(9CI))

• Product Name: Thiazolo[5,4-d]isothiazole(9CI)
• CAS No: 177321-63-0
• MF: C₄H₂N₂S₂
• MW: 142.202077388763
• CID: 112575
• PubChem ID: 45121872
• Update Time: 2025-04-18

Thiazolo[5,4-d]isothiazole(9CI) Chemical and Physical Properties

Names and Identifiers

• Thiazolo[5,4-d]isothiazole(9CI)
• [1,2]thiazolo[5,4-d][1,3]thiazole
• Thiazolo[5,4-d]isothiazole (9CI)
• SCHEMBL16877686
• [1,3]Thiazolo[5,4-d][1,2]thiazole
• DTXSID20669259
• 177321-63-0

• Inchi： 1S/C4H2N2S2/c1-3-4(8-6-1)5-2-7-3/h1-2H
• InChI Key： VUMMHQYLLNYPBD-UHFFFAOYSA-N
• SMILES： S1C=NC2=C1C=NS2

Computed Properties

• Exact Mass: 141.96606
• Monoisotopic Mass: 141.966
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 98
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 82.3A^2

Experimental Properties

• PSA: 25.78